Cas no 1211589-13-7 (3-Bromo-6,7-dihydro-5H-pyrrolo3,4-bpyridin-5-one)

• Product Name: 3-Bromo-6,7-dihydro-5H-pyrrolo3,4-bpyridin-5-one
• CAS No: 1211589-13-7
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD18256432
• CID: 1034033
• PubChem ID: 71302916
• Update Time: 2025-06-08

3-Bromo-6,7-dihydro-5H-pyrrolo3,4-bpyridin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one
• 3-bromo-6,7-dihydropyrrolo[3,4-b]pyridin-5-one
• 1211589-13-7
• DTXSID30744768
• MFCD18256432
• SCHEMBL17141532
• A936931
• AKOS016845460
• AS-50117
• SY103132
• CS-0018871
• J-512061
• DB-094192
• O10970
• 3-Bromo-6,7-dihydro-5H-pyrrolo3,4-bpyridin-5-one

• MDL： MFCD18256432
• Inchi： 1S/C7H5BrN2O/c8-4-1-5-6(9-2-4)3-10-7(5)11/h1-2H,3H2,(H,10,11)
• InChI Key： OQBWNLYBVXMBDO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(NC2)=O

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-Bromo-6,7-dihydro-5H-pyrrolo3,4-bpyridin-5-one

Introduction to 3-Bromo-6,7-dihydro-5H-pyrrolo[3,4-bpyridin-5-one (CAS No. 1211589-13-7)

3-Bromo-6,7-dihydro-5H-pyrrolo[3,4-bpyridin-5-one (CAS No. 1211589-13-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This compound belongs to the pyrrole-pyridine class of molecules, which are known for their broad spectrum of biological activities and potential applications in drug development. The presence of a bromine substituent at the 3-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The structure of 3-Bromo-6,7-dihydro-5H-pyrrolo[3,4-bpyridin-5-one features a fused ring system consisting of a pyrrole ring connected to a pyridine ring. This particular arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of bioactive compounds. The bromine atom at the 3-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrole-pyridine derivatives due to their ability to interact with various biological targets. Studies have shown that this class of compounds exhibits inhibitory activity against several enzymes and receptors involved in inflammatory pathways, making them attractive candidates for the development of novel therapeutics. For instance, derivatives of 3-Bromo-6,7-dihydro-5H-pyrrolo[3,4-bpyridin-5-one have been investigated for their potential role in modulating immune responses and reducing oxidative stress.

One notable area of research involves the use of 3-Bromo-6,7-dihydro-5H-pyrrolo[3,4-bpyridin-5-one as a scaffold for developing small-molecule inhibitors targeting protein-protein interactions. These interactions are critical in many biological processes and are often implicated in diseases such as cancer and neurodegenerative disorders. The bromine substituent facilitates the introduction of additional functional groups that can be tailored to enhance binding affinity and selectivity towards specific protein targets. This flexibility has led to several promising leads in preclinical studies aimed at identifying new therapeutic agents.

Another exciting application of this compound is in the field of neuroscience research. Pyrrole-pyridine derivatives have been shown to exhibit neuroprotective properties by modulating neurotransmitter systems and reducing neuroinflammation. The structural features of 3-Bromo-6,7-dihydro-5H-pyrrolo[3,4-bpyridin-5-one, particularly the presence of both pyrrole and pyridine rings, contribute to its ability to interact with neuronal receptors and ion channels. Recent studies have demonstrated that analogs of this compound can attenuate neuronal damage caused by oxidative stress and excitotoxicity, suggesting their potential use in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-Bromo-6,7-dihydro-5H-pyrrolo[3,4-bpyridin-5-one involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the condensation of appropriately substituted pyrrole derivatives with ketones or aldehydes under basic conditions to form the pyrrole-pyridine core. Subsequent functionalization steps, including bromination at the 3-position, can be performed using standard electrophilic aromatic substitution reactions or metal-catalyzed cross-coupling techniques. These synthetic strategies allow for the rapid generation of libraries of related compounds for high-throughput screening.

In conclusion, 3-Bromo-6,7-dihydro-5H-pyrrolo[3,4-bpyridin-5-one represents a structurally intriguing and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of reactivity and biological activity makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely that its importance in drug discovery will only grow stronger.